Cas no 1806823-54-0 (6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride
• CAS No: 1806823-54-0
• MF: C₇H₂ClF₂I₂NO
• MW: 443.355632305145
• CID: 4849996
• Update Time: 2025-06-07

6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF2I2NO/c8-6(14)5-4(12)2(11)1-3(13-5)7(9)10/h1,7H
• InChI Key： LICZCJAQFMHMTB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)Cl)N=C(C(F)F)C=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride

Professional Introduction to 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride (CAS No. 1806823-54-0)

6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, with the CAS number 1806823-54-0, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of difluoromethyl and iodine substituents, make it a valuable building block for developing novel therapeutic agents.

The difluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates, while the iodine atoms provide excellent handles for further functionalization via cross-coupling reactions. These attributes have positioned 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride as a cornerstone in the synthesis of small-molecule drugs targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies for cancer and inflammatory diseases. The compound's dual functionality has made it particularly attractive for designing molecules that can modulate critical biological pathways. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that exhibit potent activity against kinases and other enzymes implicated in tumor growth and progression.

One of the most compelling applications of 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride is in the development of targeted cancer therapies. Researchers have leveraged its reactivity to synthesize novel small molecules that can selectively inhibit aberrant signaling pathways in cancer cells. These efforts have led to the identification of several lead compounds with promising preclinical profiles. The ability to introduce additional functional groups through cross-coupling reactions has further expanded its utility, enabling the creation of complex molecular architectures with tailored biological activities.

The incorporation of difluoromethyl groups into drug candidates has been extensively studied for its impact on pharmacokinetic properties. This moiety is known to improve binding affinity and reduce metabolic degradation, thereby enhancing the overall efficacy of therapeutic agents. In particular, compounds containing this group have shown enhanced bioavailability and prolonged half-life in vivo, making them more suitable for clinical applications.

Moreover, the presence of multiple iodine atoms in 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride allows for versatile functionalization strategies. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, are commonly employed to introduce diverse substituents at specific positions on the pyridine core. These reactions have enabled the synthesis of a wide array of derivatives with distinct biological properties, including antimicrobial and anti-inflammatory activities.

The compound's significance extends beyond oncology; it has also been explored in the context of infectious diseases and autoimmune disorders. By serving as a precursor for synthesizing novel antimicrobial agents, it contributes to efforts aimed at combating drug-resistant pathogens. Additionally, its role in generating immunomodulatory compounds highlights its potential in addressing chronic inflammatory conditions.

The synthetic methodologies involving 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride continue to evolve with advancements in organic chemistry. Recent innovations have focused on optimizing reaction conditions to improve yield and selectivity while minimizing byproduct formation. These improvements have not only streamlined the synthesis process but also opened new avenues for exploring its applications in drug discovery.

In conclusion, 6-(Difluoromethyl)-3,4-diiodopyridine-2-carbonyl chloride (CAS No. 1806823-54-0) is a versatile and indispensable intermediate in modern medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for developing next-generation therapeutics targeting various diseases. As research progresses, this compound is expected to play an even greater role in shaping the future of drug discovery and development.